Cas no 1542492-58-9 (3-Chloro-4-(3-methyl-1h-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-Chloro-4-(3-methyl-1h-pyrazol-1-yl)benzaldehyde
• CAS No: 1542492-58-9
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5712692
• PubChem ID: 81146291
• Update Time: 2025-06-08

3-Chloro-4-(3-methyl-1h-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-(3-METHYL-1H-PYRAZOL-1-YL)BENZALDEHYDE
• 1542492-58-9
• EN300-1292799
• AKOS019717259
• Benzaldehyde, 3-chloro-4-(3-methyl-1H-pyrazol-1-yl)-
• 3-Chloro-4-(3-methyl-1h-pyrazol-1-yl)benzaldehyde

• Inchi： 1S/C11H9ClN2O/c1-8-4-5-14(13-8)11-3-2-9(7-15)6-10(11)12/h2-7H,1H3
• InChI Key： KNSCWTKONHELTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1N1C=CC(C)=N1

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 352.5±37.0 °C(Predicted)
• pka: -0.08±0.10(Predicted)

Additional information on 3-Chloro-4-(3-methyl-1h-pyrazol-1-yl)benzaldehyde

Introduction to 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1542492-58-9)

3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde, with the CAS number 1542492-58-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro-substituted benzaldehyde moiety and a 3-methyl-1H-pyrazole ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is C₁₀H₈ClN₂O, and its molecular weight is approximately 207.64 g/mol. The compound can be synthesized through a series of well-established organic reactions, including the condensation of 3-chloro-4-formylbenzonitrile with 3-methylpyrazole in the presence of a suitable catalyst. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties. These findings suggest that 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde could serve as a valuable starting material for the development of novel drugs targeting inflammatory diseases.

Beyond its therapeutic potential, 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde has also been explored for its use in materials science. Research conducted at the University of California, Berkeley, demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical and thermal properties. The unique electronic structure of the pyrazole ring contributes to improved stability and durability, making it an attractive candidate for advanced materials applications.

The physicochemical properties of 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 78 to 80°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it amenable to various chemical reactions and purification techniques.

In terms of safety and handling, 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle this compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken to ensure safe handling and disposal.

The environmental impact of 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde has also been evaluated. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, it is important to follow best practices for waste management to minimize any potential environmental impact.

In conclusion, 3-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1542492-58-9) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further solidifying its importance in the scientific community.